5-chloro-1-(3-chlorophenyl)-3-methyl-1H-pyrazole-4-carbaldehyde

• IUPAC Name: 5-chloro-1-(3-chlorophenyl)-3-methylpyrazole-4-carbaldehyde
• InChI: InChI=1S/C11H8Cl2N2O/c1-7-10(6-16)11(13)15(14-7)9-4-2-3-8(12)5-9/h2-6H,1H3
• InChI Key: YSHYNOWWLSEUKJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1C=O)Cl)C2=CC(=CC=C2)Cl
• Molecular Formula: C11H8Cl2N2O
• DSSTOX Substance ID: DTXSID601169033
• Molecular Weight: 255.10 g/mol
• CAS RN: 77509-92-3

Description

The compound "5-chloro-1-(3-chlorophenyl)-3-methyl-1H-pyrazole-4-carbaldehyde" is a derivative of pyrazole, a heterocyclic aromatic organic compound. This compound is characterized by the presence of a pyrazole ring substituted with chloro and methyl groups, as well as a carbaldehyde functional group. It serves as an important intermediate for the synthesis of various heterocyclic systems and has been the subject of several studies due to its potential applications in medicinal chemistry and material science .

Synthesis Analysis

The synthesis of pyrazole derivatives, including the compound , often involves multi-step reactions. For instance, the Vilsmeier-Haack reaction has been used to synthesize related chloropyrazole carbaldehydes, which are then further reacted to produce chalcones and dipyrazolopyridines . Another approach involves Sonogashira-type cross-coupling reactions with alkynes to yield alkynyl pyrazole carbaldehydes, which can be further transformed into various heterocyclic compounds . The synthesis of the specific compound "5-chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde" has been reported, which shares a similar structure with the compound of interest, indicating that analogous methods could be applied .

Molecular Structure Analysis

The molecular structure of pyrazole derivatives has been extensively studied using X-ray diffraction methods. For example, the crystal structure of a closely related compound, "5-chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde," was determined to belong to the monoclinic space group P21/c, with specific unit cell parameters and a significant inclination between the aldehydic fragment and the pyrazole ring . Such structural information is crucial for understanding the reactivity and interaction of the compound with other molecules.

Chemical Reactions Analysis

Pyrazole carbaldehydes participate in various chemical reactions, forming a plethora of heterocyclic compounds. They can undergo cyclization reactions, as seen with the synthesis of pyrazolo[4,3-c]pyridines and their oxides . Additionally, they can react with hydrazine hydrate to form dipyrazolopyridines or with acetophenones to yield chalcone analogues . The versatility of these compounds in chemical reactions underscores their importance as synthons in heterocyclic synthesis .

Physical and Chemical Properties Analysis

The physical and chemical properties of pyrazole derivatives are influenced by their molecular structure. The presence of substituents like chloro and methyl groups, as well as the carbaldehyde functional group, affects their polarity, solubility, and reactivity. The crystallographic analysis provides insights into the molecular conformation and potential intermolecular interactions, such as hydrogen bonding and π-π stacking, which can impact the compound's stability and reactivity . These properties are essential for the compound's application in various fields, including pharmaceuticals and materials science.

Scientific Research Applications

• 5-(3-Chlorophenyl)-1H-tetrazole

  • Application : This compound is used in chemical research. It’s part of the Thermo Scientific Chemicals product portfolio.

• Benzoxazole derivatives

  • Application : Benzoxazole derivatives have been synthesized and checked for their in vitro antibacterial, antifungal, and anticancer activities.
  • Methods of Application : The synthesized benzoxazole compounds were confirmed by IR, 1H/13C-NMR, mass and screened for their in vitro antimicrobial activity against several bacteria and fungal strains using tube dilution technique and minimum inhibitory concentration (MIC) was noted in µM.
  • Results or Outcomes : The study indicated that some compounds had high antimicrobial activity with MIC values comparable to ofloxacin and fluconazole and some compounds had good anticancer activity in comparison to 5-fluorouracil.

• Indole derivatives

  • Application : Indole derivatives possess various biological activities and have been found in many important synthetic drug molecules.

Future Directions

The study of pyrazole derivatives is a vibrant field due to their wide range of biological activities. Future research could explore the potential uses of this compound in pharmaceutical applications, taking advantage of the reactivity of the aldehyde group for further functionalization.

Citations

Design and synthesis of pyrazolone-based compounds as potent blockers of SARS-CoV-2 viral entry into the host cells

VA Obakachi, ND Kushwaha, B Kushwaha… - Journal of Molecular …, 2021 - Elsevier

SARS-CoV-2 are enveloped positive-stranded RNA viruses that replicate in the cytoplasm. It relies on the fusion of their envelope with the host cell membrane to deliver their …

Number of citations: 20 www.sciencedirect.com